3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C23H22N6O4S2/c1-32-17-9-8-15(12-18(17)33-2)21(31)25-13-19-27-28-23(29(19)16-6-4-3-5-7-16)35-14-20(30)26-22-24-10-11-34-22/h3-12H,13-14H2,1-2H3,(H,25,31)(H,24,26,30)
• InChI Key: QINYSAZGXHCWPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=NC=CS4)OC
• Molecular Formula: C23H22N6O4S2
• Molecular Weight: 510.6 g/mol

Description

3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C23H22N6O4S2 and its molecular weight is 510.59. The purity is usually 95%.
BenchChem offers high-quality 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

One significant area of research focuses on the synthesis and evaluation of compounds with anticancer properties. For example, a series of substituted benzamides were designed and synthesized, showing moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. These compounds exhibited higher anticancer activities than the reference drug, etoposide, in some cases B. Ravinaik et al., 2021.

Antimicrobial and Antifungal Activity

Research has also explored the antimicrobial and antifungal activities of compounds bearing the triazole and thiadiazole moieties. For instance, novel heterocyclic compounds were synthesized and tested for their antibacterial activities against gram-positive and gram-negative bacteria, as well as their antifungal activities against various fungi G. K. Patel & H. S. Patel, 2015. These studies highlight the potential of such compounds in addressing microbial resistance.

Nematocidal Activity

Another research direction involves the design and synthesis of novel oxadiazole derivatives containing thiadiazole amide groups, which have shown promising nematocidal activities. Some compounds demonstrated significant mortality rates against Bursaphelenchus xylophilus, outperforming commercial nematicides Dan Liu et al., 2022. This suggests potential agricultural applications in controlling nematode pests.